Cas no 1935618-80-6 (1-Chloro-4-cyclopropylbutan-2-one)

• Product Name: 1-Chloro-4-cyclopropylbutan-2-one
• CAS No: 1935618-80-6
• MF: C₇H₁₁ClO
• MW: 146.614641427994
• CID: 5463858
• Update Time: 2025-07-18

1-Chloro-4-cyclopropylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-cyclopropylbutan-2-one
• Z2408823652

• Inchi： 1S/C7H11ClO/c8-5-7(9)4-3-6-1-2-6/h6H,1-5H2
• InChI Key： DQCIGYDQEANLPO-UHFFFAOYSA-N
• SMILES： ClCC(CCC1CC1)=O

Computed Properties

• Exact Mass: 146.0498427 g/mol
• Monoisotopic Mass: 146.0498427 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1
• Molecular Weight: 146.61

Additional information on 1-Chloro-4-cyclopropylbutan-2-one

Professional Introduction to 1-Chloro-4-cyclopropylbutan-2-one (CAS No. 1935618-80-6)

1-Chloro-4-cyclopropylbutan-2-one, identified by its Chemical Abstracts Service (CAS) number 1935618-80-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its chlorinated and cyclopropyl-substituted structure, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The unique structural features of this compound contribute to its reactivity and make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 1-Chloro-4-cyclopropylbutan-2-one is C₈H₉ClO, reflecting its composition of eight carbon atoms, nine hydrogen atoms, one chlorine atom, and one oxygen atom. The presence of a chloro group at the first carbon and a cyclopropyl group at the fourth carbon imparts distinct electronic and steric properties to the molecule. These features make it an attractive candidate for further functionalization, enabling the construction of diverse molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-Chloro-4-cyclopropylbutan-2-one. Its structural motif is reminiscent of several bioactive compounds, suggesting that it may serve as a precursor in the development of novel therapeutic agents. Researchers have been particularly intrigued by its ability to undergo various chemical transformations, which could be exploited to design molecules with specific biological activities.

One of the most compelling aspects of 1-Chloro-4-cyclopropylbutan-2-one is its role as a key intermediate in the synthesis of more complex heterocyclic compounds. Heterocycles are ubiquitous in pharmaceuticals due to their ability to mimic natural products and exhibit a wide range of biological functions. The chloro and cyclopropyl substituents on this molecule provide handles for further modifications, allowing chemists to introduce additional functional groups or alter the core scaffold. This flexibility makes it a valuable building block for constructing novel drug candidates.

Recent advancements in synthetic methodologies have further highlighted the utility of 1-Chloro-4-cyclopropylbutan-2-one. For instance, transition metal-catalyzed reactions have been employed to introduce new substituents at strategic positions within the molecule. These techniques have enabled the preparation of derivatives with enhanced properties, such as improved solubility or bioavailability. Such modifications are crucial for optimizing drug-like characteristics and advancing candidates towards clinical evaluation.

The compound's reactivity also makes it a promising candidate for exploring new synthetic pathways. For example, nucleophilic substitution reactions at the chloro group can be used to introduce diverse functional moieties, while intramolecular cyclization reactions can lead to the formation of complex cyclic structures. These transformations are not only academically fascinating but also hold practical implications for industrial-scale synthesis.

In the context of drug discovery, 1-Chloro-4-cyclopropylbutan-2-one has been investigated for its potential as a scaffold for kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes and are often targeted by therapeutic agents. By leveraging the structural features of this compound, researchers aim to develop molecules that can modulate kinase activity effectively. Preliminary studies suggest that derivatives of 1-Chloro-4-cyclopropylbutan-2-one exhibit promising inhibitory properties against certain kinases, warranting further exploration.

The synthesis of 1-Chloro-4-cyclopropylbutan-2-one itself is an interesting challenge due to its specific structural requirements. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent innovations in catalytic methods have simplified some of these processes, making it more feasible to produce this compound on a larger scale. Such improvements are essential for supporting downstream applications in pharmaceutical research.

The versatility of 1-Chloro-4-cyclopropylbutan-2-one extends beyond its use as an intermediate in drug development. It has also found applications in materials science and agrochemical research. For instance, its ability to undergo polymerization reactions makes it a candidate for creating novel polymers with tailored properties. Similarly, its structural motifs can be incorporated into agrochemicals designed to enhance crop protection or yield improvement.

As research continues to uncover new applications for 1-Chloro-4-cyclopropylbutan-2-one, it is clear that this compound will remain a cornerstone in synthetic chemistry and pharmaceutical innovation. Its unique structural features offer numerous opportunities for further exploration, making it a compound of significant interest both academically and industrially.

The future prospects for 1-Chloro-4-cyclopropylbutan-2-one are bright, with ongoing studies aimed at expanding its utility across multiple domains. By leveraging cutting-edge synthetic techniques and exploring new biological targets, researchers hope to unlock even greater potential from this versatile molecule. As our understanding deepens, so too will our ability to harness its full capabilities.